Cas no 326480-01-7 (N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine)

N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine is a highly specialized chiral aziridine derivative, featuring both tert-butoxycarbonyl (Boc) and butyldimethylsilyl (TBS) protecting groups, along with a chloroethyl substituent. Its stereochemical purity (2S,1S configuration) makes it a valuable intermediate in asymmetric synthesis, particularly for constructing nitrogen-containing heterocycles and bioactive molecules. The Boc group ensures selective deprotection under mild acidic conditions, while the TBS ether enhances stability during synthetic transformations. The presence of the chloroethyl moiety offers further functionalization potential via nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in medicinal chemistry and peptide mimetics due to its rigid aziridine ring, which can serve as a constrained scaffold. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for complex target-oriented syntheses.

N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine structure

326480-01-7 structure

Product Name:N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine

CAS No:326480-01-7

MF:C₁₅H₃₀ClNO₃Si

MW:335.942104816437

CID:853887

PubChem ID:71314156

Update Time:2025-07-02

N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine Chemical and Physical Properties

Names and Identifiers

- 1-Aziridinecarboxylic acid, 2-[(1S)-2-chloro-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, 1,1-dimethylethyl ester, (2S)-
- tert-butyl (2S)-2-[(1S)-1-[tert-butyl(dimethyl)silyl]oxy-2-chloroethyl]aziridine-1-carboxylate
- (2S)-2-[(1S)-2-Chloro-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-1-aziridinecarboxylic Acid 1,1-Dimethylethyl Ester
- N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine
- J-018814
- AKOS030242297
- 326480-01-7
- tert-Butyl (2S)-2-(1-{[tert-butyl(dimethyl)silyl]oxy}-2-chloroethyl)aziridine-1-carboxylate
- DTXSID30747198
- Inchi： 1S/C15H30ClNO3Si/c1-14(2,3)19-13(18)17-10-11(17)12(9-16)20-21(7,8)15(4,5)6/h11-12H,9-10H2,1-8H3/t11-,12+,17?/m0/s1
- InChI Key： YQCBNZGNJSFHIJ-KJJPGHAQSA-N
- SMILES： ClC[C@H]([C@@H]1CN1C(=O)OC(C)(C)C)O[Si](C)(C)C(C)(C)C

Computed Properties

Exact Mass: 335.16800
Monoisotopic Mass: 335.1683480g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.5Å²

Experimental Properties

PSA: 38.54000
LogP: 4.17280

N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B644375-10mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine	326480-01-7	10mg	$ 104.00	2023-04-18
TRC	B644375-25mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine	326480-01-7	25mg	$ 236.00	2023-04-18
TRC	B644375-50mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine	326480-01-7	50mg	$ 437.00	2023-04-18
TRC	B644375-100mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine	326480-01-7	100mg	$ 833.00	2023-04-18
TRC	B644375-250mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine	326480-01-7	250mg	$ 1860.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-212290-25 mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine,	326480-01-7	25mg	￥3,234.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-212290-25mg	N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine,	326480-01-7	25mg	￥3234.00	2023-09-05